ethyl 2-(8-(3,5-dimethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[6-(3,5-dimethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C22H25N5O4/c1-7-31-17(28)11-25-20(29)18-19(24(6)22(25)30)23-21-26(14(4)15(5)27(18)21)16-9-12(2)8-13(3)10-16/h8-10H,7,11H2,1-6H3
• InChI Key: XXWXOAXOCIZQQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC(=CC(=C4)C)C)C)C)N(C1=O)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

Ethyl 2-(8-(3,5-dimethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Catalytic Applications

• Ionic Liquid Catalysts : The ionic liquid 1-ethyl-3-methylimidazole acetate ([EMIM]OAc) is used as a catalyst for the synthesis of imidazoles, highlighting its role in facilitating efficient and environmentally friendly chemical reactions (Zang et al., 2010).

Medicinal Chemistry and Drug Synthesis

• Synthesis of Medetomidine : The synthesis of 4(5)-[1-(2,3-dimethylphenyl)ethyl]-1H-imidazole, an α2-adrenergic agonist like medetomidine, involves the use of similar compounds, showcasing their importance in drug development (Kudzma & Turnbull, 1991).

Chemical Synthesis and Characterization

• N-heterocyclic Carbene Precursors : Imidazolium salts, closely related to the compound , are used as precursors for N-heterocyclic carbene (NHC) ligands and catalysts, indicating their significance in the field of organometallic chemistry (Hintermann, 2007).
• Polyhydroquinoline Derivatives Synthesis : The synthesis of polyhydroquinoline derivatives uses related compounds, highlighting their application in creating complex organic molecules (Khaligh, 2014).

Biochemical Studies

• Antimicrobial Activities : Studies on the antimicrobial activities of imidazole derivatives demonstrate the relevance of these compounds in developing new antimicrobial agents (Sharma, Sharma, & Rane, 2004).

Pharmaceutical Applications

• Adenosine Receptor Antagonists : Imidazo[2,1-i]purin-5-ones, structurally similar to the compound , have been investigated for their potential as ligands for human adenosine receptors, indicating possible therapeutic applications (Ozola et al., 2003).